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Compound of Interest

Compound Name: 4,7-Dimethoxy-1-indanone

Cat. No.: B110822 Get Quote

An In-depth Technical Guide to the Safe Handling of 4,7-Dimethoxy-1-indanone

Introduction
4,7-Dimethoxy-1-indanone is a chemical intermediate used in the synthesis of various organic

compounds, including biologically active molecules.[1][2][3] As with any laboratory chemical, a

thorough understanding of its properties and potential hazards is essential for safe handling

and use. This guide provides comprehensive safety and handling information for 4,7-
Dimethoxy-1-indanone, compiled for researchers, scientists, and drug development

professionals.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4,7-Dimethoxy-1-indanone is

presented below. This data is crucial for proper storage, handling, and experimental design.
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Property Value Reference

CAS Number 52428-09-8 [1][4][5]

Molecular Formula C₁₁H₁₂O₃ [1][4][5]

Molecular Weight 192.21 g/mol [1][4][5]

Appearance Solid, powder [4][6]

Melting Point 122-125 °C [4]

Form Solid [4]

Storage Temperature -20°C [1]

SMILES String COc1ccc(OC)c2C(=O)CCc12 [4]

InChI Key
MSGQVFMAKBIPNF-

UHFFFAOYSA-N
[4]

Hazard Identification and Classification
4,7-Dimethoxy-1-indanone is classified as harmful.[7] It is important to be aware of its specific

hazards to implement appropriate safety measures.

Hazard Class GHS Classification Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Signal Word: Warning[7]

Hazard Pictogram:

alt text
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Safety and Handling Precautions
Adherence to strict safety protocols is mandatory when working with 4,7-Dimethoxy-1-
indanone. The following sections detail the necessary precautions.

Engineering Controls
Proper ventilation is critical to minimize exposure.

Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[7][8]

Local exhaust ventilation should be used to control the dispersion of dust.[7]

Safety Equipment: Facilities must be equipped with an eyewash station and a safety shower

in close proximity to the workstation.[8]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this compound.
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Protection Type Specification Reference

Eye/Face Protection

Wear safety glasses with side-

shields or chemical safety

goggles approved under

government standards like

NIOSH (US) or EN 166 (EU).

[4]

Skin Protection

Wear protective gloves (e.g.,

Nitrile rubber) and a lab coat.

Choose body protection based

on the concentration and

amount of the substance being

handled.

[6][7]

Respiratory Protection

For small-scale laboratory use,

a respirator is not typically

required if handled in a fume

hood. If ventilation is

inadequate or for larger

quantities, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

[6]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[7][8]

Avoid breathing dust.[7] Minimize dust generation and accumulation.[8]

Wash hands and face thoroughly after handling.[7]

Keep containers tightly closed when not in use.[8]

Store in a cool, dry, and well-ventilated area away from incompatible substances.[8]

Emergency Procedures
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In case of accidental exposure or spills, follow these first-aid and cleanup measures

immediately.

First-Aid Measures
Exposure Route First-Aid Protocol Reference

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If the person feels

unwell, call a POISON

CENTER or doctor. If not

breathing, provide artificial

respiration.

[6][7][8]

Skin Contact

Take off all contaminated

clothing immediately. Wash the

affected area with plenty of

soap and water. Call a

POISON CENTER or doctor if

you feel unwell.

[6][7]

Eye Contact

Rinse cautiously with plenty of

water for at least 15 minutes,

also under the eyelids. If

present, remove contact

lenses if it is easy to do so. If

eye irritation persists, get

medical advice/attention.

[6][8]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Call a

POISON CENTER or doctor if

you feel unwell. Never give

anything by mouth to an

unconscious person.

[7][8]

Spill and Leak Procedures
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Personal Precautions: Ensure adequate ventilation and wear suitable protective equipment

as outlined in Section 4.2.[6]

Containment & Cleanup: Avoid generating dust.[8] Use a vacuum or sweep up the material

and place it into a suitable, closed container for disposal.[8]

Environmental Precautions: Prevent the product from entering drains.[7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[8]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[8]

Toxicological and Ecological Information
Acute Toxicity: 4,7-Dimethoxy-1-indanone is moderately toxic if ingested, inhaled, or in

case of skin contact.[7]

Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is

identified as a probable, possible, or confirmed human carcinogen by IARC, ACGIH, NTP, or

OSHA.

Ecological Information: No specific data is available, but it is good practice to prevent the

chemical from entering the environment.[7]

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, and national regulations.

The material should be sent to an approved waste disposal plant.[7]

Experimental Protocols
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While specific toxicological experimental protocols are not publicly available, synthesis

procedures provide insight into handling the substance in a research context. The following is a

representative protocol for the synthesis of a related compound, which involves similar

handling techniques.

Protocol: Friedel-Crafts Acylation to Form an Indanone Derivative[9]

Objective: To synthesize an indanone derivative via intramolecular cyclization, a common

reaction type for this class of compounds.

Methodology:

Reaction Setup: A flame-dried, three-necked, round-bottomed flask equipped with a

magnetic stir bar, a reflux condenser, and an addition funnel is set up under an inert

atmosphere (e.g., nitrogen or argon).

Solvent Addition: A suitable solvent, such as nitromethane, is added to the flask.

Nitromethane is noted to give optimal selectivity in certain syntheses.[9]

Reagent Addition: The starting material (an appropriate 3-arylpropionic acid) is dissolved

in the solvent.

Catalyst Introduction: A Lewis acid catalyst (e.g., TMSOTf) is added cautiously via the

addition funnel.[9] The reaction may be exothermic.

Reaction Monitoring: The reaction is monitored for completion using an appropriate

technique, such as Thin-Layer Chromatography (TLC).

Workup: Upon completion, the reaction is quenched, typically by pouring it into ice water.

The product is then extracted using an organic solvent.

Purification: The crude product is purified. Since the target indanone is often a solid while

regioisomeric byproducts may be oils, recrystallization is an effective method for

purification.[9]

Safety Note: This procedure should only be performed by trained personnel in a well-

ventilated fume hood while wearing all appropriate PPE.
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Visualizations
Safe Handling Workflow
The following diagram illustrates the lifecycle of 4,7-Dimethoxy-1-indanone in a laboratory

setting, highlighting key safety checkpoints at each stage.
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1. Procurement & Storage

2. Experimental Use

3. Post-Experiment & Disposal

4. Emergency Response

Receive Shipment

Inspect Container Integrity

Log in Inventory

Store at -20°C in a
Dry, Ventilated Area

Wear Full PPE
(Gloves, Goggles, Lab Coat)

Work in Fume Hood

Weigh Solid Carefully
(Avoid Dust)

Perform Reaction

Quench Reaction

Segregate Waste
(Solid & Liquid)

Label Waste Container Clearly

Dispose via Approved
Waste Handler

Spill Occurs

Evacuate Area if Necessary Wear PPE for Cleanup Follow First-Aid for Exposure

Contain & Collect Spill
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Caption: Workflow for the safe handling of 4,7-Dimethoxy-1-indanone.
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Hazard and Precaution Relationship
This diagram shows the logical connection between the inherent properties of 4,7-Dimethoxy-
1-indanone, its associated hazards, and the mandatory safety precautions.

Properties Hazards (GHS Classification)

Mandatory Precautions

4,7-Dimethoxy-1-indanone

Physical: Solid Powder Chemical: C11H12O3 H302: Harmful if SwallowedH312: Harmful in Contact with Skin H332: Harmful if Inhaled

First-Aid Measures
(Wash Skin, Fresh Air)

Safe Handling
(Avoid Dust, Wash Hands)

Personal Protective Equipment
(Gloves, Goggles)

Engineering Controls
(Fume Hood)

Click to download full resolution via product page

Caption: Relationship between properties, hazards, and precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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